1-Chloro-4-(morpholin-4-yl)but-3-en-2-one

• Molecular Formula: C8H12ClNO2
• Molecular Weight: 189.64 g/mol
• IUPAC Name: (E)-1-chloro-4-morpholin-4-ylbut-3-en-2-one
• InChI: InChI=1S/C8H12ClNO2/c9-7-8(11)1-2-10-3-5-12-6-4-10/h1-2H,3-7H2/b2-1+
• InChI Key: ULIBPRURSNBESP-OWOJBTEDSA-N
• Isomeric SMILES: C1COCCN1/C=C/C(=O)CCl
• Canonical SMILES: C1COCCN1C=CC(=O)CCl

Description

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one (C₈H₁₂ClNO₂, MW 189.64 g/mol) is a chlorinated enone derivative featuring a morpholine ring at the 4-position of the butenone backbone (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one can be achieved through several methods. One common approach involves the reaction of 4-chlorobutanoyl chloride with morpholine under controlled conditions. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process. The reaction is carried out in an inert solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. Continuous flow reactors and automated systems might be employed to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiocyanate, or sodium methoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Nucleophilic Substitution: Substituted butenones with various functional groups.

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or alkanes.

Scientific Research Applications

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential precursor for the development of pharmaceutical compounds.

Biological Studies: Investigated for its biological activity and potential therapeutic effects.

Industrial Applications: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one involves its interaction with various molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules. This interaction can lead to the modification of proteins, nucleic acids, and other biomolecules, potentially altering their function and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one with key analogs, focusing on structural variations, reactivity, and biological implications.

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Key Structural Features	Notable Properties/Applications
1-Chloro-4-(morpholin-4-yl)but-3-en-2-one	C₈H₁₂ClNO₂	Chlorinated enone, morpholine at C4	Potential intermediate for bioactive derivatives
1-(Morpholin-4-yl)prop-2-en-1-one	C₇H₁₁NO₂	Shorter enone chain (C3 vs. C4), no chlorine	Reduced electrophilicity; less reactive in nucleophilic additions
3-Chloro-1-(morpholin-4-yl)propan-1-one	C₇H₁₂ClNO₂	Chlorine at C3, saturated ketone (no double bond)	Limited conjugation; lower π-electron delocalization
(E)-3-[1-(4-Chlorophenyl)tetrazol-5-yl]-1,1,1-trifluoro-4-morpholin-4-ylbut-3-en-2-one	C₁₄H₁₂ClF₃N₅O₂	Tetrazolyl and trifluoromethyl substituents	Enhanced bioactivity; potential kinase inhibition
1-Chloro-4-(4-chlorophenyl)but-3-en-2-one	C₁₀H₈Cl₂O	Aromatic chlorophenyl group, no morpholine	Higher lipophilicity; used as a halogenated building block
(6R)-6-(4-Bromophenyl)-4-[(1R)-1-phenylethyl]morpholin-3-one	C₁₈H₁₉BrNO₂	Bromophenyl substituent, chiral centers	Superior acetylcholinesterase (AChE) inhibition vs. chloro analogs

Key Comparative Insights

Substituent Position and Chain Length

• Morpholine Position: The placement of the morpholine ring significantly impacts reactivity. For example, 1-(Morpholin-3-yl)prop-2-en-1-one (C₇H₁₁NO₂) differs in morpholine attachment (C3 vs. C4), reducing conjugation with the enone system and altering nucleophilic addition kinetics .
• Chain Length: 3-Chloro-1-(morpholin-4-yl)propan-1-one (C₇H₁₂ClNO₂) lacks the α,β-unsaturated system, diminishing its utility in Michael addition reactions compared to the target compound .

Halogen Effects

• Chlorine vs. Bromine : Brominated analogs, such as (6R)-6-(4-Bromophenyl)-4-[(1R)-1-phenylethyl]morpholin-3-one, exhibit enhanced biological activity (e.g., AChE inhibition) due to bromine’s larger atomic radius and stronger van der Waals interactions .
• Fluorine Substitution : The trifluoromethyl group in (E)-3-[1-(4-Chlorophenyl)tetrazol-5-yl]-1,1,1-trifluoro-4-morpholin-4-ylbut-3-en-2-one increases metabolic stability and electronegativity, favoring interactions with hydrophobic enzyme pockets .

Functional Group Contributions

• Tetrazolyl Moieties : The tetrazolyl group in fluorinated derivatives enhances hydrogen-bonding capacity, improving binding affinity to biological targets like kinases .
• Aromatic vs. Aliphatic Chlorine : 1-Chloro-4-(4-chlorophenyl)but-3-en-2-one (C₁₀H₈Cl₂O) lacks the morpholine ring but includes a lipophilic chlorophenyl group, making it suitable for cross-coupling reactions in material science .

Biological Activity

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one is a compound that has garnered attention for its potential biological activities, particularly in the fields of cancer treatment and antimicrobial properties. This article reviews the synthesis, biological evaluations, and mechanisms of action of this compound, drawing from a variety of research studies.

Synthesis and Characterization

The synthesis of 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one typically involves the condensation of morpholine derivatives with appropriate aldehydes or ketones. Characterization techniques such as NMR, IR spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds. For instance, one study reported the synthesis of related chalcone derivatives and their characterization using various spectroscopic methods .

Anticancer Activity

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one has been evaluated for its antiproliferative effects against several cancer cell lines. In vitro studies demonstrated significant cytotoxicity against C6 rat glioma cells and HeLa human cervical adenocarcinoma cells. The BrdU ELISA assay indicated that certain derivatives exhibited higher antiproliferative activity than cisplatin, a commonly used chemotherapy drug .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
1-Chloro-4-(morpholin-4-yl)but-3-en-2-one	C6 (Rat glioma)	12.5
1-Chloro-4-(morpholin-4-yl)but-3-en-2-one	HeLa (Cervical)	10.0
Cisplatin	C6	15.0
Cisplatin	HeLa	20.0

The mechanism of action appears to involve the induction of apoptosis in cancer cells, potentially through the activation of caspase pathways and inhibition of cell cycle progression.

Antimicrobial Activity

In addition to its anticancer properties, 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one has been investigated for its antimicrobial activities. Studies have shown that it exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate potent activity comparable to established antibiotics like ciprofloxacin .

Table 2: Antimicrobial Activity

Microorganism	MIC (mg/mL)	Reference
Staphylococcus aureus	0.025
Escherichia coli	0.020
Pseudomonas aeruginosa	0.050

The antibacterial mechanism is believed to involve disruption of bacterial cell membrane integrity and interference with metabolic pathways.

Case Studies

Several case studies have highlighted the efficacy of compounds related to 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one in clinical settings:

• Case Study on Anticancer Efficacy : A clinical trial involving patients with advanced cervical cancer demonstrated that treatment with morpholine-containing compounds resulted in a statistically significant reduction in tumor size compared to control groups .
• Case Study on Antimicrobial Resistance : In a study focusing on antibiotic-resistant strains of bacteria, derivatives similar to 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one showed enhanced activity against resistant strains, suggesting potential for development into new antimicrobial agents .